Cas no 627520-96-1 (1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-)
627520-96-1 structure
Product Name:1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
CAS No:627520-96-1
MF:C20H35FN2
MW:322.503709077835
CID:432999
PubChem ID:16076385
Update Time:2025-04-19
1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
- N'-[(2-fluorophenyl)methyl]-N-undecylethane-1,2-diamine
- 627520-96-1
- N~1~-[(2-Fluorophenyl)methyl]-N~2~-undecylethane-1,2-diamine
- DTXSID30581857
- N'-[(2-fluorophenyl)methyl]-N-undecyl-ethane-1,2-diamine
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- Inchi: 1S/C20H35FN2/c1-2-3-4-5-6-7-8-9-12-15-22-16-17-23-18-19-13-10-11-14-20(19)21/h10-11,13-14,22-23H,2-9,12,15-18H2,1H3
- InChI Key: ZTRNFYPTTMBOOH-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CNCCNCCCCCCCCCCC
Computed Properties
- Exact Mass: 322.27865
- Monoisotopic Mass: 322.27842729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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